Cas no 791642-77-8 (4-Phenyl-2-(3-fluoro-phenylsulfanyl)-phenol)
791642-77-8 structure
Product Name:4-Phenyl-2-(3-fluoro-phenylsulfanyl)-phenol
CAS No:791642-77-8
MF:C18H13FOS
MW:296.358627080917
CID:2152990
Update Time:2023-08-05
4-Phenyl-2-(3-fluoro-phenylsulfanyl)-phenol Chemical and Physical Properties
Names and Identifiers
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- 4-phenyl-2-(3-fluoro-phenylsulfanyl)-phenol
- YGHRDLASUQNTOI-UHFFFAOYSA-N
- 3-(3-Fluoro-phenylsulfanyl)-biphenyl-4-ol
- 3-(3-Fluorophenylthio)-1,1'-biphenyl-4-ol
- 4-Phenyl-2-(3-fluoro-phenylsulfanyl)-phenol
-
- Inchi: 1S/C18H13FOS/c19-15-7-4-8-16(12-15)21-18-11-14(9-10-17(18)20)13-5-2-1-3-6-13/h1-12,20H
- InChI Key: YGHRDLASUQNTOI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)F)C1=C(C=CC(=C1)C1C=CC=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 318
- Topological Polar Surface Area: 45.5
4-Phenyl-2-(3-fluoro-phenylsulfanyl)-phenol Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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